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Compound of Interest

Compound Name: BRD9185
CAS No.: 2057420-29-6
Cat. No.: B606359
Get Quote
. J

Senior Application Scientist Note: This guide focuses on BRD9185, the azetidine-2-carbonitrile
inhibitor of Dihydroorotate Dehydrogenase (DHODH), primarily characterized for antimalarial
activity (Plasmodium falciparum) and potential human DHODH applications. If you are looking
for information on BRD9 (Bromodomain-containing protein 9) degraders or inhibitors (e.g., I-
BRD?9, VZ185), please verify your compound catalog number, as these are distinct chemical
series.

Compound Profile & Baseline Pharmacokinetics

Before initiating optimization, it is critical to benchmark your experimental data against the
established profile of BRD9185. This compound was engineered specifically to overcome the
metabolic instability found in earlier azetidine series.
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Diagnhostic Workflow: Defining the "Optimization"

Problem

"Optimizing clearance" is context-dependent. For BRD9185, the baseline clearance is already

low. Use this decision matrix to identify your specific challenge.
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START: What is the PK Defect?
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Block CYP oxidation sites (Pyridyl/Sulfonyl) to increase renal CL (SEDDS / Cyclodextrins)
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Figure 1: Decision tree for diagnosing pharmacokinetic liabilities in BRD9185 derivatives.

Troubleshooting & Optimization Guides
Scenario A: Clearance is Too High (Loss of Metabolic
Stability)

If you are synthesizing analogs of BRD9185 and observing a drop in half-life (e.g.,

hours), you have likely exposed a metabolic "soft spot.”

The Mechanism: BRD9185 utilizes a bis-trifluoromethyl (CF

) biphenyl motif. The CF

groups serve two functions:
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o Electronic Deactivation: They pull electron density from the phenyl ring, making it less
susceptible to CYP450 oxidation (specifically CYP3A4).

 Steric Blocking: They physically block the para and meta positions from hydroxylation.
Troubleshooting Steps:

o Check the "Left-Hand" Side: The azetidine core is relatively stable, but the N-substituent
(often an amide/urea) is a common site for hydrolysis or N-dealkylation.

 Verify Halogenation: Did you replace the CF

with a Methoxy (-OMe) or Methyl (-CH

) group?

o Result: This turns a "shield" into a metabolic "handle," drastically increasing clearance.
e Protocol: Microsomal Stability Assay (Validation)

o Incubate 1 uM compound with liver microsomes (Mouse/Human) + NADPH.

o Sample at 0, 15, 30, 60 min.

o Target: intrinsic clearance (

) <10 pL/min/mg protein.

o Note: If

is low but in vivo clearance is high, suspect non-metabolic clearance (e.g., biliary
excretion).

Scenario B: Clearance is Too Low (Accumulation Risks)

DHODH inhibitors (like Teriflunomide) are notorious for extremely long half-lives (weeks in
humans) due to Enterohepatic Recirculation (EHC). If BRD9185 is persisting too long (causing
toxicity), you must engineer a clearance mechanism.

Optimization Strategy:
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» Disrupt EHC: The high lipophilicity promotes re-absorption from the gut after biliary excretion.

o Chemical Fix: Introduce a polar handle (e.g., a pyridine ring or a morpholine) to shift
lipophilicity (lower LogD). This promotes renal elimination over biliary recycling.

e Introduce a "Soft Spot": Deliberately replace one CF

with a metabolically labile group (e.g., a methyl group) to allow slow, controlled oxidation and
subsequent excretion.

Scenario C: Poor Solubility Limiting Exposure

BRD9185 is highly crystalline and lipophilic. If you see low AUC despite low clearance, the
drug is not dissolving (Solubility Limited Absorption).

Formulation Guide:
e Do NOT use: Simple saline or pure CMC suspensions (likely to result in variability).

e Recommended Vehicle: 10% Ethanol / 10% Cremophor EL / 80% Saline (or PEG400
based).

e Advanced Formulation: For high-dose studies (>50 mg/kg), use Hydroxypropyl-3-
cyclodextrin (HP-B-CD) at 20% w/v. This encapsulates the lipophilic tail, improving

without altering the intrinsic half-life.

Experimental Protocol: Assessing Protein Binding

Since BRD9185 has >99% protein binding, "Free Drug" concentration is the driver of efficacy.
Small changes in binding (e.g., 99.9% to 99.0%) can increase free drug levels by 10-fold,
altering toxicity profiles.

Rapid Equilibrium Dialysis (RED) Protocol:
e Preparation: Spike plasma (Mouse/Human) with BRD9185 at 1 uM and 10 pM.

e Loading: Load 200 pL spiked plasma into the donor chamber (red ring) of the RED plate.
Load 350 pL PBS into the receiver chamber.
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e Incubation: Seal and incubate at 37°C on an orbital shaker (100 rpm) for 4 hours.
e Sampling: Remove 50 pL from both chambers.

o Matrix Matching: Add 50 pL of blank plasma to the buffer sample, and 50 uL of blank buffer
to the plasma sample (to ensure matrix consistency for LC-MS).

e Analysis: Quench with Acetonitrile (containing internal standard), centrifuge, and analyze
supernatant via LC-MS/MS.

Calculation:

Frequently Asked Questions (FAQ)

Q: | see a discrepancy between Mouse and Human clearance data. Why? A: BRD9185 was
optimized in mouse models.[1][2][3][4] Human CYP isoforms (specifically 3A4 and 2C9) have
different active site geometries than rodent isoforms. Furthermore, DHODH inhibitors often
show species-specific binding affinities. Always perform a cross-species hepatocyte stability
assay (Mouse vs. Rat vs. Human) early in optimization.

Q: Can | replace the azetidine ring to improve solubility? A: Proceed with caution. The
azetidine-2-carbonitrile is the "warhead" or key binding motif for DHODH. Opening this ring or
expanding it to a pyrrolidine often results in a significant loss of potency (

increases). Focus solubility modifications on the biphenyl tail, not the headgroup.

Q: The compound precipitates in my cell culture media. How do | fix this? A: This is a common
issue with the bis-CF

motif.

e Ensure DMSO concentration is <0.5% (toxicity limit) but sufficient to solvate.

¢ Pre-dilute the compound in culture media with serum (FBS). The albumin in FBS will bind the
compound and keep it in solution (mimicking in vivo protein binding). Do not dilute in serum-
free media first.
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ACS Medicinal Chemistry Letters, 8(4), 438—442.[5] [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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